2-(3,5-Dichlorophenylamino)nicotinic acid

• Molecular Formula: C12H8Cl2N2O2
• Molecular Weight: 283.11 g/mol
• IUPAC Name: 2-(3,5-dichloroanilino)pyridine-3-carboxylic acid
• InChI: InChI=1S/C12H8Cl2N2O2/c13-7-4-8(14)6-9(5-7)16-11-10(12(17)18)2-1-3-15-11/h1-6H,(H,15,16)(H,17,18)
• InChI Key: IEAOOUDGPIGRKG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)NC2=CC(=CC(=C2)Cl)Cl)C(=O)O

Description

2-(3,5-Dichlorophenylamino)nicotinic acid is a useful research compound. Its molecular formula is C12H8Cl2N2O2 and its molecular weight is 283.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Chloronicotinic acid (10 g) was combined with 3,5-dichloroaniline (15 g) in 150 mL acetic acid and heated at reflux for 4 hr. Upon cooling, a white solid formed which was collected by filtration, washed with acetic acid, water, and dried to give 17.6 g of 2-(3,5-dichlorophenylamino)nicotinic acid.